4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide
Overview
Description
4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide, also known as DMNB, is a chemical compound that belongs to the family of benzamides. DMNB is a synthetic compound that has been widely used in scientific research due to its potential applications in various fields, such as biochemistry, pharmacology, and toxicology.
Scientific Research Applications
4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide has been used in various scientific research applications due to its potential as a fluorescent probe for the detection of protein conformational changes. 4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide has been shown to bind to the hydrophobic pockets of proteins and undergo a conformational change upon binding, resulting in a change in fluorescence intensity. This property has been used to study protein-ligand interactions, enzyme kinetics, and protein folding.
Mechanism of Action
The mechanism of action of 4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide involves its binding to the hydrophobic pockets of proteins, resulting in a conformational change and a change in fluorescence intensity. The binding of 4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide to proteins can be reversible or irreversible, depending on the nature of the protein and the experimental conditions.
Biochemical and Physiological Effects:
4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide has been shown to have minimal biochemical and physiological effects on cells and tissues. 4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide is not toxic to cells at concentrations used in scientific research, and does not interfere with cellular processes such as protein synthesis, DNA replication, or cell division.
Advantages and Limitations for Lab Experiments
The advantages of 4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide for lab experiments include its high sensitivity and selectivity for protein-ligand interactions, its ease of use and availability, and its compatibility with various experimental conditions such as pH, temperature, and ionic strength. The limitations of 4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide include its potential for non-specific binding to proteins, its susceptibility to photobleaching and photodegradation, and its limited applicability to certain types of proteins and ligands.
Future Directions
For 4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide research include the development of new synthetic methods for 4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide and its derivatives, the optimization of experimental conditions for 4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide-based assays, the identification of new protein targets for 4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide, and the application of 4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide in drug discovery and development. Additionally, the use of 4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide in combination with other fluorescent probes and imaging techniques may provide new insights into protein-ligand interactions and cellular processes.
properties
IUPAC Name |
4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O4/c1-4-20(5-2)16-10-9-13(11-17(16)21(23)24)18(22)19-14-7-6-8-15(12-14)25-3/h6-12H,4-5H2,1-3H3,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMVHIDYYMMXELZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=C(C=C(C=C1)C(=O)NC2=CC(=CC=C2)OC)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(diethylamino)-N-(3-methoxyphenyl)-3-nitrobenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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